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Compound of Interest

Compound Name: Methyl Heptafluoroisobutyrate

Cat. No.: B179444 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety data

for Methyl Heptafluoroisobutyrate (CAS RN: 680-05-7). The information is compiled to meet

the needs of professionals in research and drug development, with a focus on data

presentation, experimental protocols, and logical workflows for safety assessment.

Section 1: Summary of Health and Safety Data
Methyl Heptafluoroisobutyrate is a fluorinated ester with applications as a solvent and in

chemical synthesis.[1] While specific toxicological data is largely unavailable, the existing

information from material safety data sheets (MSDS) indicates that it is a highly flammable

liquid and vapor that causes skin and serious eye irritation.[2]

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Methyl Heptafluoroisobutyrate are

summarized below.
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Property Value Reference

CAS Number 680-05-7 [1][2]

Molecular Formula C5H3F7O2 [1][2]

Molecular Weight 228.07 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid
[1][2]

Boiling Point 77 °C [1][2]

Density 1.49 g/cm³ [1]

Flash Point 9 °C [3]

Purity >98.0% (GC) [1][2]

Toxicological Data
Comprehensive toxicological studies on Methyl Heptafluoroisobutyrate are not readily

available in the public domain. The following table reflects the current status of the data.[2]
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Toxicological Endpoint Data

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Skin Corrosion/Irritation Causes skin irritation (Category 2)

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2A)

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Fire and Explosion Hazard Data
Methyl Heptafluoroisobutyrate is classified as a highly flammable liquid.[2][3]
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Hazard Data Reference

Flammability
Highly flammable liquid and

vapor (Category 2)
[2]

Flash Point 9 °C [3]

Suitable Extinguishing Media
Dry chemical, foam, water

spray, carbon dioxide
[2]

Hazardous Combustion

Products

Carbon oxides, Halogenated

compounds, Hydrogen fluoride
[2]

Explosive Limits No data available [2]

Exposure Controls and Personal Protection
Given the hazardous properties of Methyl Heptafluoroisobutyrate, appropriate engineering

controls and personal protective equipment (PPE) are essential.

Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area, preferably in a

closed system with local exhaust ventilation.

Explosion-proof equipment is required. Safety

shower and eye bath should be readily

available.

Respiratory Protection Vapor respirator.

Hand Protection Protective gloves.

Eye Protection Safety glasses or a face shield.

Skin and Body Protection Protective clothing.

Section 2: Experimental Protocols for Health and
Safety Assessment
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In the absence of specific toxicological studies for Methyl Heptafluoroisobutyrate, this section

details the standard experimental protocols, as established by the Organisation for Economic

Co-operation and Development (OECD), that would be employed to determine the key health

and safety endpoints. These guidelines are the international standard for chemical safety

testing.[3]

Acute Toxicity Studies
Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to assess the

adverse effects occurring shortly after oral administration of a single dose of a substance.[2]

[4] The Fixed Dose Procedure (OECD 420) involves dosing animals with fixed doses and

observing for signs of toxicity.[5][6] The Acute Toxic Class Method (OECD 423) classifies the

substance into a toxicity class based on LD50 cutoff values.[2] The Up-and-Down Procedure

(OECD 425) is a sequential dosing method to estimate the LD50 with a confidence interval.

[2]

Acute Dermal Toxicity (OECD 402): This method provides information on health hazards

from short-term dermal exposure.[7][8] The test substance is applied to the skin of animals,

and signs of toxicity and mortality are observed to calculate the LD50 value.[8]

Acute Inhalation Toxicity (OECD 403): This guideline is used to evaluate health hazards from

short-term exposure to an airborne substance.[9][10] It can be used to estimate the median

lethal concentration (LC50).[11]

Irritation and Corrosion Studies
Acute Dermal Irritation/Corrosion (OECD 404): This test assesses localized toxic effects from

topical skin exposure.[12][13] The substance is applied to the skin of an animal, and the

degree of irritation or corrosion is scored at specified intervals.[12]

In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD 439): This is an

in vitro method that uses a reconstructed human epidermis model to identify chemicals

capable of inducing moderate skin irritation.[1][14] It measures cell viability after topical

application of the test substance.[1]

Acute Eye Irritation/Corrosion (OECD 405): This guideline is for evaluating the potential of a

substance to cause acute eye irritation or corrosion.[15][16] The test substance is applied to
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one eye of an animal, with the other eye serving as a control, and lesions are scored over

time.[15]

In Vitro Skin Corrosion: Reconstructed Human Epidermis Test Method (OECD 431): This in

vitro test identifies corrosive substances by measuring cell viability in a reconstructed human

epidermis model after chemical exposure.[17][18]

Section 3: Visualizing Safety Assessment and
Workflows
Chemical Safety Assessment Workflow
The following diagram illustrates a general workflow for assessing the health and safety of a

chemical substance, incorporating the OECD guidelines mentioned above.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg431-2014.pdf
https://iivs.org/assays/dermal/skin-corrosion-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Hazard Classification & Risk Assessment

Physical-Chemical Properties

Skin Corrosion
(OECD 431)

Informs testing strategy

Acute Inhalation Toxicity
(OECD 403)

Volatility

Existing Data Review
(QSAR, Analogs)

Skin Irritation
(OECD 439)

If not corrosive

Eye Irritation/Corrosion
(OECD 405)

Corrosive to skin implies
corrosive to eyes

Acute Dermal Toxicity
(OECD 402)

Dermal Irritation/Corrosion
(OECD 404)

If in vitro is inconclusive
or for confirmation

Genotoxicity Screening

Acute Oral Toxicity
(OECD 420/423/425)

GHS Classification

Safety Data Sheet
Generation

Risk Assessment & 
Exposure Limits

Click to download full resolution via product page

A generalized workflow for chemical health and safety assessment.
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This guide serves as a foundational document for understanding the health and safety profile of

Methyl Heptafluoroisobutyrate. Researchers and drug development professionals are

encouraged to consult the primary source documentation and adhere to all institutional and

regulatory safety protocols when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl Heptafluoroisobutyrate: A Technical Health and
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179444#health-and-safety-data-for-methyl-
heptafluoroisobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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